New developments in the chemistry of organoantimony and -bismuth rings

Chemical Society Reviews Pub Date: 2000-09-28 DOI: 10.1039/A908785K

Abstract

Novel organoantimony homocycles comprise a three-membered antimony ring, R3Sb3, organoantimony polycycles, R4Sb8, R5Sb7, and transition metal carbonyl complexes with the t-Bu4Sb4 or t-Bu3Sb4 ligand. In this review the use of t-Bu4Sb4 as a source for complexes with the Sb2 or cyclo-Sb3 ligands and the synthesis and characterisation of the first organobismuth monocycles, RnBin (n = 3, 4) are also discussed.

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